methyl (2S)-2-amino-4,4,5,5-tetradeuterio-6-[(1-ethoxy-1-oxopropan-2-yl)amino]hexanoate methyl (2S)-2-amino-4,4,5,5-tetradeuterio-6-[(1-ethoxy-1-oxopropan-2-yl)amino]hexanoate
Brand Name: Vulcanchem
CAS No.:
VCID: VC18013300
InChI: InChI=1S/C12H24N2O4/c1-4-18-11(15)9(2)14-8-6-5-7-10(13)12(16)17-3/h9-10,14H,4-8,13H2,1-3H3/t9?,10-/m0/s1/i5D2,6D2
SMILES:
Molecular Formula: C12H24N2O4
Molecular Weight: 264.35 g/mol

methyl (2S)-2-amino-4,4,5,5-tetradeuterio-6-[(1-ethoxy-1-oxopropan-2-yl)amino]hexanoate

CAS No.:

Cat. No.: VC18013300

Molecular Formula: C12H24N2O4

Molecular Weight: 264.35 g/mol

* For research use only. Not for human or veterinary use.

methyl (2S)-2-amino-4,4,5,5-tetradeuterio-6-[(1-ethoxy-1-oxopropan-2-yl)amino]hexanoate -

Specification

Molecular Formula C12H24N2O4
Molecular Weight 264.35 g/mol
IUPAC Name methyl (2S)-2-amino-4,4,5,5-tetradeuterio-6-[(1-ethoxy-1-oxopropan-2-yl)amino]hexanoate
Standard InChI InChI=1S/C12H24N2O4/c1-4-18-11(15)9(2)14-8-6-5-7-10(13)12(16)17-3/h9-10,14H,4-8,13H2,1-3H3/t9?,10-/m0/s1/i5D2,6D2
Standard InChI Key WJTUJLFAVAPQNV-QUKDWPKGSA-N
Isomeric SMILES [2H]C([2H])(C[C@@H](C(=O)OC)N)C([2H])([2H])CNC(C)C(=O)OCC
Canonical SMILES CCOC(=O)C(C)NCCCCC(C(=O)OC)N

Introduction

Methyl (2S)-2-amino-4,4,5,5-tetradeuterio-6-[(1-ethoxy-1-oxopropan-2-yl)amino]hexanoate is a complex organic compound featuring a hexanoate backbone with amino and oxo functional groups. It includes deuterium isotopes and an ethoxy group, which are significant for its potential applications in pharmaceuticals and biochemistry. The presence of deuterium may enhance the stability and metabolic tracking of the compound in biological systems.

Synthesis Methods

The synthesis of methyl (2S)-2-amino-4,4,5,5-tetradeuterio-6-[(1-ethoxy-1-oxopropan-2-yl)amino]hexanoate can be approached through several methods, including:

  • Peptide Coupling Reactions: Utilizing coupling agents to form the amide bond between the hexanoate backbone and the ethoxy-oxopropan-2-yl moiety.

  • Deuterium Incorporation: Methods involving the selective incorporation of deuterium isotopes into the molecule, which may require specific conditions and reagents.

  • Chiral Synthesis: Ensuring the stereoselective formation of the (2S) configuration, which is crucial for biological activity and specificity.

Potential Applications

This compound has potential applications in:

  • Pharmaceuticals: Its unique structure and deuterium content may offer advantages in drug development, such as improved stability and metabolic tracking.

  • Biochemistry: It could serve as a tool for studying biological pathways or as a precursor for synthesizing more complex molecules.

Interaction Studies

Interaction studies involving this compound would focus on understanding its behavior in biological systems, including:

  • Protein Binding: Investigating how the compound interacts with proteins and enzymes.

  • Cellular Uptake: Examining how cells absorb and metabolize the compound.

Future Research Directions

Further research is needed to fully elucidate the biological effects and potential applications of methyl (2S)-2-amino-4,4,5,5-tetradeuterio-6-[(1-ethoxy-1-oxopropan-2-yl)amino]hexanoate. This includes detailed studies on its synthesis, stability, and interactions with biological systems.

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